N-(2,6-dioxopiperidin-3-yl)-3-(trifluoromethyl)cyclohexane-1-carboxamide

• IUPAC Name: N-(2,6-dioxopiperidin-3-yl)-3-(trifluoromethyl)cyclohexane-1-carboxamide
• InChI: InChI=1S/C13H17F3N2O3/c14-13(15,16)8-3-1-2-7(6-8)11(20)17-9-4-5-10(19)18-12(9)21/h7-9H,1-6H2,(H,17,20)(H,18,19,21)
• InChI Key: PMXRSBGFTRGFFG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC(C1)C(F)(F)F)C(=O)NC2CCC(=O)NC2=O
• Molecular Formula: C13H17F3N2O3
• Molecular Weight: 306.28 g/mol

Description

N-(2,6-dioxopiperidin-3-yl)-3-(trifluoromethyl)cyclohexane-1-carboxamide, also known as 3,3,5-trimethylcyclohexyl 4-(2,6-dioxopiperidin-3-yl)phenylacetate, is a synthetic compound that has been widely used in scientific research. It is a potent inhibitor of the proteasome, a cellular complex responsible for degrading proteins. The inhibition of the proteasome by this compound has been shown to have a wide range of biochemical and physiological effects, making it a useful tool for studying cellular processes.

Mechanism of Action

The mechanism of action of N-(2,6-dioxopiperidin-3-yl)-3-(trifluoromethyl)cyclohexane-1-carboxamide involves the inhibition of the proteasome. The proteasome is a complex cellular machinery responsible for the degradation of proteins. Inhibition of the proteasome by this compound leads to the accumulation of ubiquitinated proteins, which in turn leads to the activation of various signaling pathways that ultimately result in the observed effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(2,6-dioxopiperidin-3-yl)-3-(trifluoromethyl)cyclohexane-1-carboxamide are diverse and depend on the specific cellular context. In general, inhibition of the proteasome by this compound leads to the accumulation of ubiquitinated proteins, which can lead to the activation of various signaling pathways. These signaling pathways can ultimately result in cell cycle arrest, induction of apoptosis, and inhibition of angiogenesis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,6-dioxopiperidin-3-yl)-3-(trifluoromethyl)cyclohexane-1-carboxamide in lab experiments is its ability to selectively inhibit the proteasome. This allows researchers to study the specific effects of proteasome inhibition on cellular processes. However, a limitation of this compound is that it can have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research involving N-(2,6-dioxopiperidin-3-yl)-3-(trifluoromethyl)cyclohexane-1-carboxamide. One potential direction is to investigate its effects on specific signaling pathways and cellular processes. Another potential direction is to explore its potential as a therapeutic agent for the treatment of various diseases, such as cancer. Additionally, further research is needed to understand the off-target effects of this compound and how they may impact experimental results.

Synthesis Methods

The synthesis of N-(2,6-dioxopiperidin-3-yl)-3-(trifluoromethyl)cyclohexane-1-carboxamide is a complex process that involves several steps. The starting materials for the synthesis are N-(2,6-dioxopiperidin-3-yl)-3-(trifluoromethyl)cyclohexane-1-carboxamidehylcyclohexylamine and 4-(2,6-dioxopiperidin-3-yl)phenylacetic acid. These two compounds are reacted together in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the desired product.

Scientific Research Applications

N-(2,6-dioxopiperidin-3-yl)-3-(trifluoromethyl)cyclohexane-1-carboxamide has been extensively used in scientific research for its ability to inhibit the proteasome. The proteasome is a complex cellular machinery responsible for the degradation of proteins. Inhibition of the proteasome by this compound has been shown to have a wide range of effects on cellular processes, including cell cycle arrest, induction of apoptosis, and inhibition of angiogenesis.